N,2,4,6-tetramethyl-N-phenylbenzenesulfonamide

• IUPAC Name: N,2,4,6-tetramethyl-N-phenylbenzenesulfonamide
• InChI: InChI=1S/C16H19NO2S/c1-12-10-13(2)16(14(3)11-12)20(18,19)17(4)15-8-6-5-7-9-15/h5-11H,1-4H3
• InChI Key: HBYFHURSCVIIAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N(C)C2=CC=CC=C2)C
• Molecular Formula: C16H19NO2S
• Molecular Weight: 289.4 g/mol
• CAS RN: 54437-72-8

Description

“N,2,4,6-tetramethyl-N-phenylbenzenesulfonamide” is a chemical compound with the molecular formula C16H19NO2S and a molecular weight of 289.39. It is also known by other names such as “2,4,6,N-TETRAMETHYLBENZENESULFONANILIDE” and "Benzenesulfonamide, N,2,4,6-tetramethyl-N-phenyl-".

Molecular Structure Analysis

The molecular structure of “N,2,4,6-tetramethyl-N-phenylbenzenesulfonamide” consists of a benzenesulfonamide core with four methyl groups at the 2, 4, and 6 positions and a phenyl group attached to the nitrogen atom.

Scientific Research Applications

1. Cancer Therapeutics

One application of N,2,4,6-tetramethyl-N-phenylbenzenesulfonamide and its analogs is in cancer therapeutics. A study by Mun et al. (2012) investigated the structure-activity relationships of various arylsulfonamide analogs. They found that specific modifications to this compound could inhibit the hypoxia-inducible factor-1 (HIF-1) pathway, which is significant in antagonizing tumor growth in cancer.

2. Chemical Properties and Reactions

The chemical properties and reactions of N,2,4,6-tetramethyl-N-phenylbenzenesulfonamide are another area of research. For instance, Mansfeld et al. (2004) focused on the dissociation constants of substituted N-phenylbenzenesulfonamides, which provides insights into their chemical behavior and potential applications in various reactions.

3. Material Science and Catalysis

In material science and catalysis, the use of N,2,4,6-tetramethyl-N-phenylbenzenesulfonamide derivatives shows promise. Işci et al. (2014) explored sulfonamide-substituted iron phthalocyanines, highlighting their stability under oxidative conditions and potential in the oxidation of olefins.

4. Synthesis of Pharmaceuticals

This compound also plays a role in the synthesis of pharmaceuticals. Yu et al. (2022) developed a method for the synthesis of N-(4-halo-2-nitrophenyl)benzenesulfonamide derivatives, showcasing the versatility of N,2,4,6-tetramethyl-N-phenylbenzenesulfonamide in creating valuable pharmaceutical intermediates.

5. Spectroscopy and Molecular Analysis

Research in spectroscopy and molecular analysis of N,2,4,6-tetramethyl-N-phenylbenzenesulfonamide is another significant area. Govindarasu et al. (2014) synthesized and analyzed N-phenylbenzenesulfonamide, using spectroscopic techniques and density functional theory calculations, which is crucial for understanding its molecular properties and potential applications.

6. Antibacterial and Antifungal Activities

Finally, the antibacterial and antifungal activities of N,2,4,6-tetramethyl-N-phenylbenzenesulfonamide derivatives have been studied. Eren et al. (2018) investigated the structural characterization and antimicrobial activities of a disulfonimide derivative, showing its potential in combating bacterial and fungal infections.